4-(4-Cyclopropylmethoxyphenyl)-butyric acid
Description
“4-(4-Cyclopropylmethoxyphenyl)-butyric acid” is a complex organic compound. It contains a butyric acid moiety attached to a phenyl group, which is further substituted with a cyclopropylmethoxy group .
Synthesis Analysis
While the exact synthesis process for this specific compound is not available, it might involve several steps including the formation of the phenyl ring, introduction of the butyric acid group, and the attachment of the cyclopropylmethoxy group. The Suzuki–Miyaura cross-coupling reaction could be a potential method for the formation of the carbon-carbon bond .
Chemical Reactions Analysis
The compound might undergo various chemical reactions depending on the conditions. For instance, it might participate in Suzuki–Miyaura cross-coupling reactions . Protodeboronation of pinacol boronic esters could also be a potential reaction .
Future Directions
Properties
IUPAC Name |
4-[4-(cyclopropylmethoxy)phenyl]butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c15-14(16)3-1-2-11-6-8-13(9-7-11)17-10-12-4-5-12/h6-9,12H,1-5,10H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMGWNROUCBZTDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=CC=C(C=C2)CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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